Cas no 2137712-79-7 (N-(6-amino-5-methoxypyridin-3-yl)-2-chloropropanamide)

• Product Name: N-(6-amino-5-methoxypyridin-3-yl)-2-chloropropanamide
• CAS No: 2137712-79-7
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• CID: 5258094
• PubChem ID: 165440760
• Update Time: 2025-10-28

N-(6-amino-5-methoxypyridin-3-yl)-2-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-377714
• N-(6-amino-5-methoxypyridin-3-yl)-2-chloropropanamide
• 2137712-79-7

• Inchi： 1S/C9H12ClN3O2/c1-5(10)9(14)13-6-3-7(15-2)8(11)12-4-6/h3-5H,1-2H3,(H2,11,12)(H,13,14)
• InChI Key： WSMWWBRTDUZETG-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=NC(=C(C=1)OC)N)=O

Computed Properties

• Exact Mass: 229.0618043g/mol
• Monoisotopic Mass: 229.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.2Ų

Additional information on N-(6-amino-5-methoxypyridin-3-yl)-2-chloropropanamide

N-(6-amino-5-methoxypyridin-3-yl)-2-chloropropanamide (CAS No. 2137712-79-7): An Overview of Its Structure, Properties, and Potential Applications

N-(6-amino-5-methoxypyridin-3-yl)-2-chloropropanamide, with the CAS number 2137712-79-7, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound belongs to the class of pyridine derivatives and features a chloroalkyl amide moiety, which contributes to its distinctive properties and biological activities.

The molecular formula of N-(6-amino-5-methoxypyridin-3-yl)-2-chloropropanamide is C₁₀H₁₃ClN₂O₂, and its molecular weight is approximately 230.68 g/mol. The compound's structure consists of a pyridine ring with an amino group at the 6-position and a methoxy group at the 5-position, attached to a chloropropanamide moiety. This specific arrangement of functional groups imparts the compound with a combination of hydrophilic and hydrophobic properties, making it an interesting candidate for various biological studies.

In terms of physical properties, N-(6-amino-5-methoxypyridin-3-yl)-2-chloropropanamide is a white crystalline solid that is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be advantageous for certain applications where controlled release or targeted delivery is desired. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Recent research has focused on the biological activities of N-(6-amino-5-methoxypyridin-3-yl)-2-chloropropanamide, particularly its potential as a therapeutic agent. Studies have shown that this compound possesses significant antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.

In addition to its antiproliferative effects, N-(6-amino-5-methoxypyridin-3-yl)-2-chloropropanamide has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(6-amino-5-methoxypyridin-3-yl)-2-chloropropanamide has also been studied to assess its suitability for further development as a therapeutic agent. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

To further explore the therapeutic potential of N-(6-amino-5-methoxypyridin--3--yl)-2-chloropropanamide, several preclinical studies have been conducted using animal models. These studies have shown promising results in terms of efficacy and safety. For example, in mouse models of colon cancer, treatment with N-(6-amino--5--methoxypyridin--3--yl)-2-chloropropanamide led to significant tumor regression without causing severe side effects.

Despite these encouraging findings, more research is needed to fully understand the mechanisms underlying the biological activities of N-(6-amino--5--methoxypyridin--3--yl)-2-chloropropanamide and to optimize its use as a therapeutic agent. Ongoing studies are focusing on identifying specific molecular targets and elucidating the signaling pathways involved in its effects on cancer cells and inflammatory processes.

In conclusion, N-(6-amino--5--methoxypyridin--3--yl)-2-chloropropanamide (CAS No. 2137712--79--7) is a promising compound with potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and favorable biological properties make it an interesting candidate for further investigation. As research continues to advance our understanding of this compound, it holds the potential to contribute significantly to the development of new therapeutic strategies for various diseases.